Cas no 2073126-58-4 (4-bromo-3-(bromomethyl)-7-chloro-isoquinoline)

• Product Name: 4-bromo-3-(bromomethyl)-7-chloro-isoquinoline
• CAS No: 2073126-58-4
• MF: C₁₀H₆Br₂ClN
• MW: 335.422339916229
• CID: 5105240
• Update Time: 2026-03-03

4-bromo-3-(bromomethyl)-7-chloro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-3-(bromomethyl)-7-chloro-
• 4-bromo-3-(bromomethyl)-7-chloro-isoquinoline

• Inchi： 1S/C10H6Br2ClN/c11-4-9-10(12)8-2-1-7(13)3-6(8)5-14-9/h1-3,5H,4H2
• InChI Key： CMTOBGFAUFIZBN-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(Cl)=C2)C(Br)=C(CBr)N=1

Additional information on 4-bromo-3-(bromomethyl)-7-chloro-isoquinoline

Research Briefing on 4-Bromo-3-(bromomethyl)-7-chloro-isoquinoline (CAS: 2073126-58-4) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Bromo-3-(bromomethyl)-7-chloro-isoquinoline (CAS: 2073126-58-4) is a halogenated isoquinoline derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its brominated and chlorinated functional groups, serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its utility in targeted covalent inhibition and fragment-based drug design, leveraging its electrophilic properties for selective protein modification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-bromo-3-(bromomethyl)-7-chloro-isoquinoline as a precursor for the synthesis of covalent Bruton’s tyrosine kinase (BTK) inhibitors. The researchers utilized its bromomethyl group for selective cysteine targeting, achieving nanomolar potency in preclinical models of autoimmune diseases. The study highlighted the compound’s stability under physiological conditions and its compatibility with late-stage functionalization strategies, making it a valuable tool for structure-activity relationship (SAR) optimization.

In parallel, a team from the University of Cambridge reported the application of this compound in fragment-based screening campaigns (ACS Chemical Biology, 2024). By coupling it with a library of nucleophilic fragments, they identified novel hits for allosteric modulation of protein-protein interactions (PPIs) involved in oncology targets. The bromine atoms at the 3- and 4-positions were critical for maintaining binding affinity, while the chloro group at the 7-position enhanced metabolic stability in microsomal assays.

Further investigations into its antimicrobial potential were detailed in a Bioorganic & Medicinal Chemistry Letters paper (2024), where derivatives of 4-bromo-3-(bromomethyl)-7-chloro-isoquinoline exhibited broad-spectrum activity against drug-resistant Gram-positive bacteria, including MRSA. The mechanism of action involved disruption of bacterial membrane integrity, as confirmed via fluorescence microscopy and membrane depolarization assays. Notably, the compound’s lipophilicity, modulated by the halogen substituents, was correlated with its penetration efficiency into bacterial biofilms.

From a synthetic chemistry perspective, advances in transition-metal-catalyzed cross-coupling reactions have expanded the utility of this scaffold. A recent Organic Letters publication (2024) described a palladium-catalyzed Suzuki-Miyaura coupling protocol that enables the introduction of diverse aryl and heteroaryl groups at the 4-position, facilitating rapid diversification for high-throughput screening. The method achieved yields exceeding 85% while preserving the reactive bromomethyl handle for downstream modifications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives, particularly regarding hepatic clearance and plasma protein binding. Ongoing research aims to address these limitations through rational design, as evidenced by computational studies mapping the compound’s interactions with cytochrome P450 enzymes (Chemical Research in Toxicology, 2024). Future directions include exploring its applications in PROTAC (proteolysis-targeting chimera) design and as a fluorescent probe for imaging intracellular targets.